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Compound of Interest

Compound Name: 2-Acetyl-3-methylpyrazine

Cat. No.: B1328917 Get Quote

An In-depth Technical Guide to 2-Acetyl-3-
methylpyrazine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, and analysis of 2-Acetyl-3-methylpyrazine. The information is intended

to support researchers, scientists, and professionals in drug development and other scientific

fields who are interested in this compound.

Chemical and Physical Properties
2-Acetyl-3-methylpyrazine is a heterocyclic organic compound that is recognized for its strong

nutty, roasted, and popcorn-like aroma.[1][2] It is a key component in the flavor and fragrance

industry and also serves as an important intermediate in organic synthesis.[2][3]

Table 1: General and Physical Properties of 2-Acetyl-3-methylpyrazine
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Property Value Reference

Appearance Colorless to pale yellow liquid [3][4][5]

Odor Nutty, roasted, popcorn-like [1][2][3]

Molecular Formula C₇H₈N₂O [3][6]

Molecular Weight 136.15 g/mol [3][4]

Boiling Point
195 - 198 °C at 760 mmHg; 90

°C at 20 mmHg
[3][7]

Melting Point Approximately -21 °C [3]

Density 1.056 - 1.114 g/mL at 25 °C [3][4][5]

Refractive Index 1.521 - 1.523 at 20 °C [4][5]

Solubility

Slightly soluble in water;

soluble in common organic

solvents like ethanol and

diethyl ether.

[3][4]

Flash Point 81 °C [3]

Table 2: Spectroscopic Data for 2-Acetyl-3-methylpyrazine

Spectroscopic Data Details Reference

Mass Spectrometry (GC-MS)
m/z Top Peak: 43; m/z 2nd

Highest: 136
[4]

Infrared (IR) Spectroscopy
Data available from NIST/EPA

Gas-Phase Infrared Database.
[8]

Raman Spectroscopy Data available. [4]

Synthesis Protocols
Several methods for the synthesis of 2-Acetyl-3-methylpyrazine have been reported. A

common approach involves the oxidation of 2-ethyl-3-methylpyrazine.
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Experimental Protocol: Oxidation of 2-Ethyl-3-methylpyrazine

This protocol is based on the oxidation of 2-ethyl-3-methylpyrazine using an oxidizing agent

such as peracetic acid or sodium dichromate.[1][9]

Materials:

2-Ethyl-3-methylpyrazine

Oxidizing agent (e.g., 40% peracetic acid)[1]

Solvent (e.g., acetic acid)[1]

Diethyl ether

Hexane

Magnesium sulfate

Procedure:

A solution of 2-ethyl-3-methylpyrazine in a suitable solvent is prepared in a reaction flask

equipped with a stirrer, thermometer, and reflux condenser.[1]

The oxidizing agent is added dropwise to the solution while maintaining a specific reaction

temperature (e.g., 75°C).[1]

After the addition is complete, the reaction mixture is stirred for an additional period at the

same or a slightly elevated temperature.[1]

The solvent is removed under reduced pressure.[1]

The crude product is purified, for example, by fractional distillation under vacuum.[1]

Further purification can be achieved by dissolving the product in diethyl ether, filtering, and

removing the solvent. The resulting concentrate is then dissolved in hexane, washed with

water, and the hexane layer is dried over magnesium sulfate before the final removal of

the solvent.[1]
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A greener synthesis approach has also been explored using peroxide as the oxidant and a

catalyst, which offers the advantage of milder reaction conditions and reduced toxic waste.[9]

Another method involves the use of a Grignard reagent.[10]

Synthesis of 2-Acetyl-3-methylpyrazine

Start with
2-Ethyl-3-methylpyrazine

Oxidation
(e.g., with Peracetic Acid)

Step 1
Reaction Work-up
(Solvent Removal)

Step 2
Purification

(e.g., Distillation)

Step 3
2-Acetyl-3-methylpyrazine

Final Product

Analytical Characterization

Data Output

2-Acetyl-3-methylpyrazine Sample

Gas Chromatography-
Mass Spectrometry (GC-MS) Infrared (IR) Spectroscopy Raman Spectroscopy

Identification Quantification Structural Confirmation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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